(Z)-N-(4-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide

• IUPAC Name: N-[4-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-nitrobenzamide
• InChI: InChI=1S/C17H14FN3O4S/c1-25-9-8-20-15-13(18)6-3-7-14(15)26-17(20)19-16(22)11-4-2-5-12(10-11)21(23)24/h2-7,10H,8-9H2,1H3
• InChI Key: VBAHJKIJWJBFHI-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])F
• Molecular Formula: C17H14FN3O4S
• Molecular Weight: 375.4 g/mol

Description

The compound is a benzo[d]thiazole derivative. Benzo[d]thiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzo[d]thiazole core, a nitrobenzamide group, and a methoxyethyl group. The exact structure would depend on the positions of these groups on the molecule.

Chemical Reactions Analysis

Benzo[d]thiazoles can undergo various chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. The specific reactions that this compound can undergo would depend on the positions and reactivities of its functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the nitro group might make the compound more reactive, while the methoxyethyl group might affect its solubility.

Scientific Research Applications

Organic Electronics and Optoelectronics

The compound’s conjugated system and electron-rich heterocycles make it interesting for organic electronic devices:

• Organic Field-Effect Transistors (OFETs) : Investigate its charge transport properties, stability, and suitability as a p-type semiconductor. .

Agrochemicals

The trifluoromethylpyridine motif is valuable in agrochemicals:

• Pesticides and Herbicides : Researchers explore derivatives of this compound for their pesticidal or herbicidal activities. .

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Some benzo[d]thiazole derivatives have been found to have antimicrobial activity, potentially by inhibiting key enzymes in the organisms.

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and biological activity. Some benzo[d]thiazole derivatives have been found to be cytotoxic.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and biological activity in more detail. It could also involve developing new derivatives with improved properties.